5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid

• IUPAC Name: 5-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid
• InChI: InChI=1S/C13H18N2O2/c16-12(17)6-2-1-5-11-8-7-10-4-3-9-14-13(10)15-11/h7-8H,1-6,9H2,(H,14,15)(H,16,17)
• InChI Key: BREOKHDXONYFEN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(NC1)N=C(C=C2)CCCCC(=O)O
• Molecular Formula: C13H18N2O2
• DSSTOX Substance ID: DTXSID10622196
• Molecular Weight: 234.29 g/mol
• CAS RN: 478055-40-2

Description

“5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid” is a chemical compound with a molecular weight of 192.219. It is a part of a collection of rare and unique chemicals provided for early discovery researchers.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, which is the core structure of the compound, has been a topic of considerable interest. The synthesis includes multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one.

Molecular Structure Analysis

The molecular structure of “5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid” is complex. The compound contains a 1,8-naphthyridine core, which is a bicyclic structure consisting of two fused six-membered rings, one of which is a pyridine ring.

Chemical Reactions Analysis

The chemical reactions involving 1,8-naphthyridines have been studied extensively. For example, alkyl halides react readily with 1,5-naphthyridines to furnish the corresponding N -alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination.

Scientific Research Applications

Application in Osteoporosis Treatment

Compounds related to 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid, such as 3-(S)-Pyrimidin-5-yl-9-(5,6,7,8-tetrahydro-[1,8]naphthyridin-2-yl)-nonanoic acid, have been identified as potent antagonists of the αvβ3 receptor. These compounds exhibit significant potential in the prevention and treatment of osteoporosis, as demonstrated by their excellent in vitro profiles and positive results in in vivo models of bone turnover (Coleman et al., 2004).

Role in Crystal Formation and Hydration States

A related pharmaceutical compound, 3-{2-oxo-3-[3-(5,6,7,8-tetrahydro[1,8]naphthyridin-2-yl)propyl]imidazolidin-1-yl}-3(S)-(6-methoxypyridin-3-yl)propionic acid, is known to exist in various crystalline forms. These forms differ in their hydration states, impacting their physical properties and potential applications in pharmaceutical formulations. The compound's behavior in different humidity conditions was studied, highlighting the complex nature of its interactions with water molecules (Zhao et al., 2009).

Synthesis Techniques

Synthesis of 1,8-naphthyridin-5-one derivatives, including those related to 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid, has been explored through various chemical reactions. These syntheses are crucial for the development of new pharmaceutical compounds and understanding the chemical properties of the naphthyridine family (Read & Ray, 1995).

Future Directions

The development of methods for the synthesis of 1,8-naphthyridines has been of considerable interest to the synthetic community, including attempts to develop more ecofriendly, safe, and atom-economical approaches. This suggests that future research may continue to focus on improving the synthesis methods for compounds like “5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid”.